Cas no 960067-33-8 (2-Difluoromethoxyphenylboronic Acid, Pinacol Ester)

2-Difluoromethoxyphenylboronic Acid, Pinacol Ester structure
960067-33-8 structure
Product name:2-Difluoromethoxyphenylboronic Acid, Pinacol Ester
CAS No:960067-33-8
MF:C13H17BF2O3
MW:270.080091238022
MDL:MFCD16996403
CID:839752
PubChem ID:53216768

2-Difluoromethoxyphenylboronic Acid, Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-Difluoromethoxyphenylboronic acid, pinacol ester
    • 2-[2-(Difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[2-(Difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
    • (2-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-Difluoromethoxyphenylboronic acid pinacol ester
    • 2-(2-Difluoromethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • Z1336745379
    • SCHEMBL263386
    • DTXSID60681915
    • AKOS015999396
    • MB20684
    • XH0328
    • CS-0153837
    • SY278399
    • (2-(DIFLUOROMETHOXY)PHENYL)BORONIC ACID PINACOL ESTER
    • 2-(Difluoromethoxy)phenylboronic Acid Pinacol Ester
    • Difluoromethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl ether
    • N10648
    • 2-(Difluoromethoxy)benzeneboronic acid, pinacol ester
    • 2-(Difluoromethoxy)benzeneboronic acid pinacol ester
    • 960067-33-8
    • AS-49799
    • TQU0315
    • DB-346959
    • MFCD16996403
    • EN300-190623
    • 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester
    • MDL： MFCD16996403
    • Inchi： 1S/C13H17BF2O3/c1-12(2)13(3,4)19-14(18-12)9-7-5-6-8-10(9)17-11(15)16/h5-8,11H,1-4H3
    • InChI Key： ZIBYFIJKYIKOEX-UHFFFAOYSA-N
    • SMILES： FC(OC1C(B2OC(C)(C)C(C)(C)O2)=CC=CC=1)F

Computed Properties

  • Exact Mass: 270.12400
  • Monoisotopic Mass: 270.1238809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 27.69000
  • LogP: 2.58720

2-Difluoromethoxyphenylboronic Acid, Pinacol Ester Security Information

2-Difluoromethoxyphenylboronic Acid, Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Difluoromethoxyphenylboronic Acid, Pinacol Ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1293221-100mg
2-(2-Difluoromethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
 960067-33-8 95%
100mg
 $190 2024-07-28
eNovation Chemicals LLC
Y1293221-500mg
2-(2-Difluoromethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
 960067-33-8 95%
500mg
 $240 2024-07-28
TRC
D447553-2.5g
2-Difluoromethoxyphenylboronic Acid, Pinacol Ester
 960067-33-8
2.5g
 $ 800.00 2023-09-07
Enamine
EN300-190623-0.05g
2-[2-(difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 960067-33-8 95%
0.05g
 $29.0 2023-09-18
abcr
AB310053-1 g
2-Difluoromethoxyphenylboronic acid, pinacol ester, 95%; .
 960067-33-8 95%
1g
 €354.80 2023-04-26
Alichem
A019111386-25g
2-(2-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 960067-33-8 95%
25g
 $1749.00 2023-08-31
Apollo Scientific
PC48609-1g
2-(Difluoromethoxy)benzeneboronic acid, pinacol ester
 960067-33-8
1g
 £63.00 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KX213-200mg
2-Difluoromethoxyphenylboronic Acid, Pinacol Ester
 960067-33-8 95+%
200mg
 566.0CNY 2021-08-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD230705-1g
2-(2-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 960067-33-8 95%
1g
 ￥551.0 2024-04-17
eNovation Chemicals LLC
Y1293221-250mg
2-(2-Difluoromethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
 960067-33-8 95%
250mg
 $185 2024-07-28

2-Difluoromethoxyphenylboronic Acid, Pinacol Ester Production Method

Production Method 1

175278-33-8 175278-33-8
73183-34-3 73183-34-3
960067-33-8 960067-33-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  rt → 120 °C; overnight, 120 °C
Reference
Preparation of biaryl urea derivatives useful as RORγt inhibitors
, China, , ,

Production Method 2

960067-33-8 960067-33-8
Reaction Conditions
Reference
Preparation of biaryl urea derivatives useful as RORγt inhibitors
, China, , ,

Production Method 3

175278-33-8 175278-33-8
73183-34-3 73183-34-3
960067-33-8 960067-33-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  rt → 85 °C; 16 h, 85 °C
Reference
Fused ring pyrimidine compound, intermediate, and preparation method, composition and use thereof
, World Intellectual Property Organization, , ,

Production Method 4

175278-33-8 175278-33-8
25015-63-8 25015-63-8
960067-33-8 960067-33-8
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Palladium, bis(acetonitrile)dichloro- ,  2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: 1,4-Dioxane ;  3 h, 110 °C
Reference
Balancing potency, metabolic stability and permeability in pyrrolopyrimidine-based EGFR inhibitors
Han, Jin; Henriksen, Silje; Noersett, Kristin G.; Sundby, Eirik; Hoff, Baard Helge, European Journal of Medicinal Chemistry, 2016, 124, 583-607

Production Method 5

1895-39-2 1895-39-2
73183-34-3 73183-34-3
960067-33-8 960067-33-8
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Water ;  3 h, 105 °C
1.2 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  1.5 h, 100 °C
Reference
4-(3,8-Diazabicyclo[3.2.1]octan-3-yl)pyrido[4,3-d]pyrimidines as KRas G12D inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 6

175278-33-8 175278-33-8
73183-34-3 73183-34-3
960067-33-8 960067-33-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylacetamide ;  12 h, 135 °C
Reference
Preparation of pyrazolo[3,4-b]pyridine derivatives as kinase modulators
, World Intellectual Property Organization, , ,

Production Method 7

175278-33-8 175278-33-8
73183-34-3 73183-34-3
960067-33-8 960067-33-8
Reaction Conditions
Reference
Preparation of 4-(3,8-Diazabicyclo[3.2.1]octan-3-yl)pyrido[4,3-d]pyrimidines as KRas G12D inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 8

175278-33-8 175278-33-8
73183-34-3 73183-34-3
960067-33-8 960067-33-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  18 h, rt → 70 °C
Reference
Pyridine derivatives as voltage-gated sodium channel modulators and their preparation, pharmaceutical compositions and use in the treatment of pain
, World Intellectual Property Organization, , ,

Production Method 9

960067-33-8 960067-33-8
Reaction Conditions
Reference
Preparation of pyrazolo[3,4-b]pyridine derivatives as kinase modulators
, United States, , ,

2-Difluoromethoxyphenylboronic Acid, Pinacol Ester Raw materials

2-Difluoromethoxyphenylboronic Acid, Pinacol Ester Preparation Products

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Amadis Chemical Company Limited
(CAS:960067-33-8)2-Difluoromethoxyphenylboronic Acid, Pinacol Ester
A845529
Purity:99%
Quantity:5g
Price ($):324.0